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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid

CAS No.: 59782-86-4

Cat. No.: B1315165

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties of 2-
Chloro-5-iodonicotinic acid, with a focus on its melting point. Due to the limited publicly

available data, this guide also highlights areas where further research is needed.

Core Compound Data
2-Chloro-5-iodonicotinic acid, with the CAS Number 59782-86-4, is a halogenated derivative

of nicotinic acid.[1] Its structure and key properties are summarized below.

Property Value Reference

CAS Number 59782-86-4 [1]

Molecular Formula C₆H₃ClINO₂

Molecular Weight 283.45 g/mol

Melting Point 221-224 °C

Synonyms
2-chloro-5-iodopyridine-3-

carboxylic acid
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Melting Point Determination
The melting point of 2-Chloro-5-iodonicotinic acid is consistently reported in the range of

221-224 °C. This value is a critical parameter for the identification and purity assessment of the

compound.

Experimental Protocol: General Method for Melting Point
Determination
While a specific experimental protocol for determining the melting point of 2-Chloro-5-
iodonicotinic acid is not detailed in the currently available literature, a general and widely

accepted method using a capillary melting point apparatus can be employed. This method is

suitable for crystalline organic solids.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp, Stuart SMP10)

Capillary tubes (sealed at one end)

Sample of 2-Chloro-5-iodonicotinic acid, finely powdered

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 2-Chloro-5-iodonicotinic acid is

finely ground into a powder. The open end of a capillary tube is pressed into the powder, and

the tube is tapped gently to pack the solid into the sealed end. A sample height of 2-3 mm is

optimal.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

Initial Rapid Heating: The apparatus is heated rapidly to a temperature approximately 15-20

°C below the expected melting point (221 °C).
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Slow Heating and Observation: The heating rate is then reduced to 1-2 °C per minute. The

sample is observed closely through the magnifying lens.

Recording the Melting Range: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal melts is recorded as the end of the melting range.

Purity Indication: A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.

A broad melting range suggests the presence of impurities.

Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield specific

information regarding the involvement of 2-Chloro-5-iodonicotinic acid in any biological

signaling pathways or defined experimental workflows. While related compounds, such as 2-

chloro-5-nitronicotinic acid, are known to be used as intermediates in the synthesis of

pharmaceuticals and agrochemicals, the specific biological targets and mechanisms of action

for 2-Chloro-5-iodonicotinic acid remain uncharacterized in the public domain.[2]

Therefore, the creation of a Graphviz diagram illustrating a signaling pathway or experimental

workflow directly involving 2-Chloro-5-iodonicotinic acid is not possible at this time based on

the available information.

Logical Relationship of Data Acquisition
The process for acquiring the technical data presented in this guide followed a logical

progression.
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Caption: Workflow for Technical Data Acquisition.

Conclusion
This technical guide provides the available data on the melting point of 2-Chloro-5-
iodonicotinic acid. While a definitive melting range has been established, further research is

required to elucidate a specific, validated experimental protocol for its determination and, more

significantly, to investigate its biological activity and potential roles in signaling pathways. Such

studies would be invaluable for researchers and professionals in the fields of drug discovery

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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